Cas no 80444-75-3 (2-Pyrrolidinone, 1-ethyl-5-octyl-)

2-Pyrrolidinone, 1-ethyl-5-octyl- structure
80444-75-3 structure
Product Name:2-Pyrrolidinone, 1-ethyl-5-octyl-
CAS No:80444-75-3
MF:C14H27NO
MW:225.370284318924
CID:705611
PubChem ID:12771040
Update Time:2025-04-19

2-Pyrrolidinone, 1-ethyl-5-octyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-ethyl-5-octyl-
    • 1-ethyl-5-octylpyrrolidin-2-one
    • SCHEMBL11364946
    • DTXSID10509453
    • 80444-75-3
    • Inchi: 1S/C14H27NO/c1-3-5-6-7-8-9-10-13-11-12-14(16)15(13)4-2/h13H,3-12H2,1-2H3
    • InChI Key: TXBGBSIYQLNVHI-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CCCCCCCC)N1CC

Computed Properties

  • Exact Mass: 225.209264485g/mol
  • Monoisotopic Mass: 225.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.3Ų
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